Cas no 1534-70-9 ([1,1'-Biphenyl]-4-amine, 2,3,5,6-tetrafluoro-)

• Product Name: [1,1'-Biphenyl]-4-amine, 2,3,5,6-tetrafluoro-
• CAS No: 1534-70-9
• MF: C₁₂H₇F₄N
• MW: 241.18429684639
• CID: 3798835
• PubChem ID: 18451490
• Update Time: 2025-04-23

[1,1'-Biphenyl]-4-amine, 2,3,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, 2,3,5,6-tetrafluoro-
• 4-Amino-2,3,5,6-tetrafluorobiphenyl
• SCHEMBL3825005
• 2,3,5,6-Tetrafluoro-[1,1'-biphenyl]-4-amine
• 1534-70-9
• TQR0501
• ADDVRQYDTTURMG-UHFFFAOYSA-N
• 2,3,5,6-tetrafluoro-4-phenylaniline

• Inchi： 1S/C12H7F4N/c13-8-7(6-4-2-1-3-5-6)9(14)11(16)12(17)10(8)15/h1-5H,17H2
• InChI Key： ADDVRQYDTTURMG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC=CC=1)F)F)N)F

Computed Properties

• Exact Mass: 241.05146188g/mol
• Monoisotopic Mass: 241.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-amine, 2,3,5,6-tetrafluoro-

Chemical Profile: [1,1'-Biphenyl]-4-amine, 2,3,5,6-tetrafluoro- (CAS No. 1534-70-9)

The compound [1,1'-Biphenyl]-4-amine, 2,3,5,6-tetrafluoro- (CAS No. 1534-70-9) is a highly specialized aromatic amine derivative with a unique structure that combines biphenyl and tetrafluoro substituents. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its potential applications in advanced materials and pharmaceuticals. The biphenyl core provides a rigid and planar structure, while the tetrafluoro substituents introduce electronic and steric effects that enhance its reactivity and functionality.

Recent studies have highlighted the importance of [1,1'-biphenyl]-4-amine derivatives in the development of novel materials for optoelectronic devices. The fluorination at the 2,3,5,6 positions of the aromatic ring significantly alters the electronic properties of the molecule, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and solar cells. Researchers have demonstrated that these fluorinated biphenyl amines exhibit improved charge transport properties and enhanced stability under operational conditions.

In terms of synthesis, the preparation of [1,1'-biphenyl]-4-amine derivatives has evolved significantly with the advent of modern catalytic methods. Traditional Suzuki coupling reactions have been optimized to achieve higher yields and better selectivity. Recent advancements in palladium-catalyzed cross-coupling reactions have enabled the efficient construction of the biphenyl framework with precise control over substitution patterns. The incorporation of tetrafluoro groups has been achieved through electrophilic fluorination techniques, which are both cost-effective and environmentally friendly.

The [1,1'-biphenyl]-4-amine structure also finds applications in medicinal chemistry. Its ability to act as a bioisostere for other amine-containing drugs has made it a valuable tool in drug design. For instance, this compound has been explored as a potential lead molecule in anti-inflammatory and anticancer drug development programs. Preclinical studies suggest that its unique electronic properties may enhance bioavailability and reduce toxicity compared to traditional drug candidates.

From an environmental perspective, the ecological impact of [1,1'-biphenyl]-4-amine derivatives has been a topic of recent research interest. Studies indicate that these compounds exhibit low persistence in aquatic environments due to their susceptibility to microbial degradation. However, further investigations are required to fully understand their long-term effects on ecosystems.

In conclusion, [1,1'-biphenyl]-4-amine, 2,3,5,6-tetrafluoro- (CAS No. 1534-70-9) represents a versatile building block for modern chemical research. Its combination of structural rigidity and functional versatility makes it an invaluable compound in diverse fields such as materials science and pharmaceuticals. As research continues to uncover new applications and synthesis methods for this compound